Cas no 1797282-12-2 (N1-(2-(2-fluorophenyl)-2-methoxypropyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide)

• Product Name: N1-(2-(2-fluorophenyl)-2-methoxypropyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide
• CAS No: 1797282-12-2
• MF: C₂₃H₂₆FN₃O₄
• MW: 427.46864938736
• CID: 5950284
• PubChem ID: 71810702
• Update Time: 2025-05-22

N1-(2-(2-fluorophenyl)-2-methoxypropyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide Chemical and Physical Properties

Names and Identifiers

• N1-(2-(2-fluorophenyl)-2-methoxypropyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide
• F6452-0463
• AKOS024568650
• 1797282-12-2
• N-[2-(2-fluorophenyl)-2-methoxypropyl]-N'-[3-(2-oxopiperidin-1-yl)phenyl]oxamide
• N'-[2-(2-FLUOROPHENYL)-2-METHOXYPROPYL]-N-[3-(2-OXOPIPERIDIN-1-YL)PHENYL]ETHANEDIAMIDE

• Inchi： 1S/C23H26FN3O4/c1-23(31-2,18-10-3-4-11-19(18)24)15-25-21(29)22(30)26-16-8-7-9-17(14-16)27-13-6-5-12-20(27)28/h3-4,7-11,14H,5-6,12-13,15H2,1-2H3,(H,25,29)(H,26,30)
• InChI Key： JRPDZXSYIURVCT-UHFFFAOYSA-N
• SMILES： FC1C=CC=CC=1C(C)(CNC(C(NC1=CC=CC(=C1)N1C(CCCC1)=O)=O)=O)OC

Computed Properties

• Exact Mass: 427.19073448g/mol
• Monoisotopic Mass: 427.19073448g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 31
• Rotatable Bond Count: 6
• Complexity: 661
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.3
• Topological Polar Surface Area: 87.7Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Piperidines Phenylpiperidines

Additional information on N1-(2-(2-fluorophenyl)-2-methoxypropyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide

N1-(2-(2-Fluorophenyl)-2-methoxypropyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide: A Comprehensive Overview

N1-(2-(2-Fluorophenyl)-2-methoxypropyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide, identified by the CAS registry number 1797282-12-2, is a complex organic compound with significant potential in various chemical and pharmaceutical applications. This compound is characterized by its unique structure, which includes a fluorophenyl group, a methoxypropyl chain, and a oxopiperidine moiety, all interconnected through an oxalamide functional group.

The synthesis of this compound involves a series of intricate chemical reactions, including nucleophilic substitutions, condensations, and oxidations. Recent advancements in synthetic chemistry have enabled the development of more efficient routes to prepare this compound, minimizing the use of hazardous reagents and reducing production costs. Researchers have also explored the use of catalytic systems to enhance reaction selectivity and yield.

The structural complexity of this compound makes it an interesting candidate for various applications. In the pharmaceutical industry, it has been studied for its potential as a drug delivery agent due to its ability to form stable complexes with bioactive molecules. Additionally, its unique electronic properties make it a promising candidate for use in organic electronics and optoelectronic devices.

Recent studies have focused on the biological activity of this compound. In vitro assays have demonstrated that it exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways, suggesting potential applications in the treatment of metabolic disorders. Furthermore, preliminary toxicological studies indicate that this compound has low cytotoxicity, making it a safer option for therapeutic applications.

The environmental impact of this compound has also been a topic of recent research. Studies have shown that it is biodegradable under specific conditions, which is crucial for its safe disposal and minimizing environmental contamination. However, further research is needed to fully understand its degradation pathways and ecological effects.

In conclusion, N1-(2-(2-fluorophenyl)-2-methoxypropyl)-N2-(3-(2-oxopiperidin-1-yl)phenyl)oxalamide (CAS No. 1797282-12-2) is a versatile compound with diverse applications in chemistry and pharmacology. Its unique structure and properties make it an attractive target for further research and development in various fields.